Cas no 2228109-08-6 (2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid)
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid
- EN300-1919112
- 2228109-08-6
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- Inchi: 1S/C7H8BrNO2S/c1-3-2-12-6(4(3)8)5(9)7(10)11/h2,5H,9H2,1H3,(H,10,11)
- InChI Key: VPLYHUXBUWGRAZ-UHFFFAOYSA-N
- SMILES: BrC1C(C)=CSC=1C(C(=O)O)N
Computed Properties
- Exact Mass: 248.94591g/mol
- Monoisotopic Mass: 248.94591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 91.6Ų
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1919112-0.05g |
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid |
2228109-08-6 | 0.05g |
$1620.0 | 2023-09-17 | ||
| Enamine | EN300-1919112-0.1g |
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid |
2228109-08-6 | 0.1g |
$1697.0 | 2023-09-17 | ||
| Enamine | EN300-1919112-0.25g |
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid |
2228109-08-6 | 0.25g |
$1774.0 | 2023-09-17 | ||
| Enamine | EN300-1919112-0.5g |
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid |
2228109-08-6 | 0.5g |
$1851.0 | 2023-09-17 | ||
| Enamine | EN300-1919112-1.0g |
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid |
2228109-08-6 | 1g |
$1929.0 | 2023-06-02 | ||
| Enamine | EN300-1919112-2.5g |
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid |
2228109-08-6 | 2.5g |
$3782.0 | 2023-09-17 | ||
| Enamine | EN300-1919112-5.0g |
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid |
2228109-08-6 | 5g |
$5594.0 | 2023-06-02 | ||
| Enamine | EN300-1919112-10.0g |
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid |
2228109-08-6 | 10g |
$8295.0 | 2023-06-02 | ||
| Enamine | EN300-1919112-1g |
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid |
2228109-08-6 | 1g |
$1929.0 | 2023-09-17 | ||
| Enamine | EN300-1919112-5g |
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid |
2228109-08-6 | 5g |
$5594.0 | 2023-09-17 |
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid
Comprehensive Overview of 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid (CAS No. 2228109-08-6)
2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid (CAS No. 2228109-08-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiophene backbone and amino acid functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features, including the bromo and methyl substituents, make it a versatile building block for drug discovery and development.
In recent years, the demand for heterocyclic compounds like 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid has surged due to their applications in designing small-molecule inhibitors and therapeutic agents. Researchers are particularly interested in its potential role in targeting enzyme pathways and receptor modulation, which are hot topics in precision medicine and personalized therapy. The compound's CAS No. 2228109-08-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.
The synthesis of 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid involves multi-step organic reactions, often starting from 3-bromo-4-methylthiophene. Its acetic acid moiety provides a handle for further derivatization, enabling the creation of peptide mimetics and prodrugs. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to the core structure can lead to significant changes in biological activity.
From an industrial perspective, CAS No. 2228109-08-6 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. This focus on sustainability resonates with the broader push for environmentally friendly pharmaceuticals, a topic frequently queried in search engines and AI-driven research tools.
Analytical characterization of 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, which are crucial for its use in high-throughput screening and drug candidate optimization. The compound's chromatographic behavior and stability profiles are also subjects of ongoing research, addressing common questions about its storage conditions and shelf life.
In summary, 2-amino-2-(3-bromo-4-methylthiophen-2-yl)acetic acid (CAS No. 2228109-08-6) represents a valuable tool for modern drug discovery. Its structural complexity and functional diversity make it a focal point for researchers exploring new therapeutic avenues and innovative chemical methodologies. As the scientific community continues to uncover its potential, this compound is poised to remain a key player in the advancement of bioorganic chemistry and pharmaceutical sciences.
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